Cas no 2229435-25-8 (2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2229435-25-8
• MF: C₁₀H₁₂ClFO₂
• MW: 218.652485847473
• CID: 6324832
• PubChem ID: 165740405
• Update Time: 2025-10-29

2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol
• EN300-1992069
• 2229435-25-8

• Inchi： 1S/C10H12ClFO2/c1-6-3-7(12)10(8(13)5-11)9(4-6)14-2/h3-4,8,13H,5H2,1-2H3
• InChI Key： WJTNYOWIFHKWPA-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(C)=CC=1OC)F)O

Computed Properties

• Exact Mass: 218.0509855g/mol
• Monoisotopic Mass: 218.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol

Introduction to 2-Chloro-1-(2-Fluoro-6-Methoxy-4-Methylphenyl)ethan-1-ol (CAS No. 2229435-25-8)

2-Chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol, with the CAS number 2229435-25-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted ethyl group and a substituted phenyl ring with fluoro, methoxy, and methyl functional groups. These characteristics contribute to its distinct chemical properties and biological activities.

The synthesis of 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. One common approach is the reaction of 2-fluoro-6-methoxy-4-methylbenzaldehyde with chloroacetyl chloride, followed by reduction to form the desired alcohol. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of physical properties, 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol is a white crystalline solid at room temperature. It has a melting point of approximately 75°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it easy to handle and process in various chemical reactions and formulations.

The biological activity of 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol has been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways. This property makes it a promising candidate for the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential applications in the treatment of inflammatory diseases.

The safety profile of 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol is another important aspect that has been evaluated in recent research. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development into clinical trials. However, as with any new compound, comprehensive safety assessments are essential to ensure its safe use in humans.

In the context of drug discovery and development, 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol represents a valuable lead compound. Its unique structure and biological activities provide a strong foundation for further optimization through medicinal chemistry approaches. For example, modifications to the substituents on the phenyl ring or the ethyl group can be explored to enhance its potency and selectivity.

Beyond its potential therapeutic applications, 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-ol also holds promise as a tool compound in academic research. Its ability to modulate specific biological pathways makes it useful for studying disease mechanisms and validating therapeutic targets. Additionally, its structural features make it an interesting candidate for synthetic chemistry research, particularly in the development of new catalytic reactions and synthetic methods.

In conclusion, 2-chloro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-o*l* (CAS No. 2* * * * * * * * * * * * * * * * * *l* (CAS No. 0*0*0*0*0*0*0*0*0*0*0*0*0*0*0*l*)*)*)*)*)*)*)*)*)*)*)*)*)*)*l) represents a multifaceted compound with significant potential in both research and development contexts. Its unique chemical structure and biological activities make it an exciting area of study for chemists, biologists, and pharmaceutical scientists alike.